Cas no 878420-63-4 (1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878420-63-4
• MF: C₁₆H₁₂F₃N₅O₂
• MW: 363.293992996216
• CID: 5556045
• Update Time: 2025-10-29

1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,7-Dimethyl-1-(4-trifluoromethyl-phenyl)-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C16H12F3N5O2/c1-8-7-23-11-12(22(2)15(26)21-13(11)25)20-14(23)24(8)10-5-3-9(4-6-10)16(17,18)19/h3-7H,1-2H3,(H,21,25,26)
• InChI Key： GBYUFZFLMMGTMY-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(C(F)(F)F)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878420-63-4)

The compound 1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878420-63-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate molecular architecture, which combines an imidazo[1,2-g]purine core with a trifluoromethylphenyl substituent. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of this compound is its potential role in targeting specific biological pathways. Researchers have been exploring its interactions with enzymes and receptors, particularly those involved in inflammatory and metabolic disorders. The presence of the trifluoromethyl group is noteworthy, as this moiety is often associated with enhanced metabolic stability and bioavailability, making it a popular choice in modern drug design. This has led to a surge in searches for "trifluoromethyl in drug discovery" and "imidazo[1,2-g]purine derivatives" among scientists and pharmaceutical professionals.

In recent years, the demand for novel heterocyclic compounds like 1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has increased due to their potential therapeutic benefits. Online queries such as "heterocyclic compounds in medicine" and "purine-based therapeutics" highlight the growing interest in this area. The compound's unique structure also positions it as a subject of study in computational chemistry, where researchers use molecular docking and simulations to predict its binding affinities and interactions with biological targets.

Another area of interest is the synthetic methodology for producing this compound. The synthesis of imidazo[1,2-g]purine derivatives often involves multi-step reactions, and optimizing these processes is a key focus for chemists. Searches for "synthesis of imidazo[1,2-g]purine" and "CAS 878420-63-4 synthesis" are common among researchers looking to replicate or improve upon existing protocols. The compound's 1,7-dimethyl and 8-4-(trifluoromethyl)phenyl substituents add layers of complexity to its synthesis, making it a challenging yet rewarding target for organic chemists.

From a commercial perspective, 1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 878420-63-4 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's potential applications in drug development have also sparked interest in patent literature, with queries like "patents for imidazo[1,2-g]purine derivatives" becoming increasingly prevalent.

In conclusion, 1,7-dimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a fascinating area of research at the intersection of chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, makes it a compound of significant interest to both academia and industry. As research continues to uncover its properties and mechanisms of action, it is likely to remain a focal point in the search for innovative pharmaceutical solutions.